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Compound of Interest

2-(2-
Compound Name:
Hydroxyethenyl)benzaldehyde

CAS No.: 103848-50-6

Cat. No.: B561432

Get Quote

Chemical Identity: CAS Number and Synonyms

Precise identification is paramount in research and chemical procurement. The Chemical
Abstracts Service (CAS) has assigned a unique registry number to 2-hydroxybenzaldehyde,
which is universally recognized.

e CAS Number: 90-02-8[1][4][5]

Due to its widespread use and historical discovery, the compound is known by numerous
synonyms. The preferred IUPAC name is 2-hydroxybenzaldehyde, but it is most commonly
referred to in laboratory and industrial settings as Salicylaldehyde.[1][2]
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Table 1: Synonyms and Identifiers for 2-

Hydroxybenzaldehyde

Preferred IUPAC Name 2-Hydroxybenzaldehyde[1]

Common Name Salicylaldehyde[1][5]
Salicylic aldehyde, o-Hydroxybenzaldehyde,

Other Synonyms ortho-Hydroxybenzaldehyde, Salicylal, o-
Formylphenol, 2-Formylphenol[1][5][6]

EC Number 201-961-0[1][5]

PubChem CID 6998[1]

UNII 17K64GZH20[1][5]

ChEBI ID CHEBI:16008[1][5]

Physicochemical Properties

The properties of 2-hydroxybenzaldehyde are dictated by its molecular structure, particularly
the intramolecular hydrogen bond between the phenolic hydroxyl group and the aldehyde's
carbonyl oxygen. This interaction influences its boiling point, solubility, and spectroscopic
characteristics.[1]
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Table 2: Key Physicochemical Properties of
2-Hydroxybenzaldehyde

Molecular Formula

C7HeO2[1][3]

Molar Mass 122.12 g/mol [1]

Appearance Colorless to pale yellow oily liquid[2][6]
Odor Bitter almond-like, burning taste[2][7]
Density 1.146 - 1.17 g/cm3 at 20 °C[1]

Melting Point -7°C (19 °F)[1]

Boiling Point 196 to 197 °C (385 to 387 °F)[1][6]

Flash Point 77-78 °C (170.6-172.4 °F) - closed cup[8]
Solubility Slightly soluble in water; soluble in alcohol,

benzene, and ether[2][5]

Vapor Pressure

0.329 - 0.79 hPa at 25 °C[6]

Synthesis and Manufacturing

While classic methods like the Reimer-Tiemann reaction (reacting phenol with chloroform in a

strong base) are well-known for producing salicylaldehyde, they often suffer from low yields

and the formation of byproducts.[2][9][10] Modern industrial processes prioritize high ortho-

selectivity and yield. One such superior method involves the magnesium-mediated ortho-

formylation of phenol.[11]

The causality behind this method's success lies in the use of a magnesium phenoxide

intermediate. The magnesium ion acts as a chelating agent, holding the formaldehyde reactant

in close proximity to the ortho position of the phenol, thereby directing the formylation to the

desired location with high specificity.[11]

Experimental Protocol: Magnesium-Mediated Synthesis

of Salicylaldehyde
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This protocol is adapted from methodologies that emphasize high ortho-selectivity and yield.[9]
[11]

Step 1: Formation of Magnesium Methoxide

e Magnesium powder is reacted with methanol at reflux temperature to prepare magnesium
methoxide.

Step 2: Formation of Phenol Magnesium Salt

e The prepared magnesium methoxide is added to phenol in a methanol solution. The
methanol is subsequently distilled off, and toluene is added as a solvent. This forms the
crucial magnesium bis(phenoxide) complex.[11]

Step 3: Ortho-Formylation

o Paraformaldehyde is added portion-wise to the toluene solution containing the magnesium
phenoxide complex at an elevated temperature (e.g., 90-100 °C). The reaction is maintained
for several hours.[9]

Step 4: Acidic Workup and Purification

 After cooling, the reaction mixture is treated with an acid (e.qg., sulfuric acid) to hydrolyze the
complex and neutralize the base.

e This step separates the magnesium ions as a salt (e.g., magnesium sulfate) in the aqueous
phase.[11]

e The organic layer, containing the product, is separated. The aqueous layer is extracted
further with toluene or ether to recover any remaining product.[11]

e The combined organic layers are washed with distilled water.[11]

» Finally, the solvent is evaporated under reduced pressure to yield pure 2-
hydroxybenzaldehyde.[11]
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Caption: High-yield synthesis workflow for 2-hydroxybenzaldehyde.
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Key Chemical Reactions

2-Hydroxybenzaldehyde is a versatile precursor for a variety of important chemical compounds,
primarily through reactions involving its aldehyde and hydroxyl functionalities.

o Perkin Synthesis of Coumarin: It is commercially used as a precursor to coumarin, a fragrant
compound used in perfumes and as a pharmaceutical intermediate. The synthesis involves
condensation with acetic anhydride.[1]

» Dakin Reaction: Oxidation with hydrogen peroxide in a basic medium converts 2-
hydroxybenzaldehyde to catechol (1,2-dihydroxybenzene), a valuable building block for
pharmaceuticals and agrochemicals.[1]

o Condensation with Amines (Schiff Base Formation): It readily reacts with primary amines to
form Schiff bases, also known as imines. When a diamine like ethylenediamine is used, it
forms the well-known tetradentate ligand Salen, which creates stable complexes with various
metals.[1] These metal-salen complexes are widely studied as catalysts.

o Formation of Benzofuran: Through etherification with chloroacetic acid followed by
cyclization, it can be converted to benzofuran (coumarone), a heterocyclic compound.[1]
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Caption: Major synthetic routes from 2-hydroxybenzaldehyde.
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Applications in Research and Drug Development

The utility of 2-hydroxybenzaldehyde in advanced scientific fields, especially drug
development, is extensive.

o Precursor for Active Pharmaceutical Ingredients (APIS): It is a key intermediate in the
synthesis of various drugs and medicinal compounds.[3] For example, it is a forerunner of
aspirin.[11]

e Chelating Agents and Metal Complexes: The Schiff bases derived from salicylaldehyde, such
as Salen, are exceptional chelating ligands. The resulting metal complexes have shown
promise in various therapeutic areas, including as anticancer and antimicrobial agents, due
to their ability to interact with biological targets.

» Flavor and Fragrance Industry: It is used directly as a flavoring ingredient and in the creation
of fragrances.[2][3]

o Analytical Chemistry: It serves as an analytical reagent, for instance, in the detection of
hydrazine.[2]

e Dye Manufacturing: The compound is used in the production of various dyes and pigments,
where its chemical structure contributes to color and stability.[3]

Safety and Handling

As with any laboratory chemical, proper handling of 2-hydroxybenzaldehyde is essential. It is
classified as harmful and an irritant.[4][12]

» GHS Classification: The substance is classified as a combustible liquid and poses several
health hazards.[4][13]
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Table 3: GHS Hazard and Precautionary

Statements
) GHSO07 (Exclamation Mark), GHS09

Pictograms .
(Environmental Hazard)[1][4]

Signal Word Warning[1][4]
H302: Harmful if swallowed.[4][12][13] H315:
Causes skin irritation.[4][12][13] H317: May

Hazard Statements cause an allergic skin reaction.[1] H319: Causes

serious eye irritation.[4][12][13] H411: Toxic to
aquatic life with long lasting effects.[4][12]

P261: Avoid breathing vapors/spray.[13] P273:
Avoid release to the environment.[12] P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[1][12][13]
Precautionary Statements P302+P352: IF ON SKIN: Wash with plenty of
soap and water.[4] P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1]

Handling and Storage Recommendations

o Personal Protective Equipment (PPE): Wear suitable chemical-resistant gloves (e.qg., nitrile
rubber), safety goggles or a face shield, and a lab coat.[4]

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of vapors.[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat, sparks, open flames, and strong oxidizing agents.[4] Recommended storage
temperature is between 15-25 °C.[4]

o Spills: In case of a spill, remove all ignition sources, ventilate the area, and absorb with an
inert material. Prevent spillage from entering drains or waterways.[12]
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Conclusion

2-Hydroxybenzaldehyde (Salicylaldehyde) is far more than a simple aromatic aldehyde. Its
unique structure, governed by the ortho-positioning of its functional groups, makes it an
exceptionally versatile and valuable molecule. With a definitive CAS Number of 90-02-8, it is a
cornerstone intermediate in organic synthesis, enabling the efficient production of coumarins,
catechols, and a vast range of Schiff base ligands. For professionals in research and drug
development, a thorough understanding of its properties, high-yield synthesis routes, and
reaction mechanisms is fundamental to leveraging its full potential in creating novel
pharmaceuticals, advanced materials, and specialty chemicals. Adherence to strict safety
protocols ensures its potential can be harnessed responsibly and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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